![molecular formula C18H23N3O9 B608807 2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate CAS No. 955094-26-5](/img/structure/B608807.png)
2,5-Dioxopyrrolidin-1-yl 3-(2-(2-(3-(2,5-dioxo-2H-pyrrol-1(5H)-yl)propanamido)ethoxy)ethoxy)propanoate
Overview
Description
Mal-amido-PEG2-NHS is a PEG derivative containing a maleimide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules. The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol.
Scientific Research Applications
Scientific Research Applications
1. Anticonvulsant Agent Synthesis
- Researchers synthesized new hybrid anticonvulsant agents using 2-(2,5-dioxopyrrolidin-1-yl)propanoic acid and related compounds. These molecules combine fragments of well-known antiepileptic drugs, showing significant anticonvulsant properties in preclinical models (Kamiński et al., 2015).
2. Electrochromic Device Applications
- Novel polymers with derivatives of 2,5-dithienylpyrrole, containing strong chromophore units like azobenzene, were synthesized for electrochromic device applications. These materials exhibited different color properties and optical memory performance (Yigit et al., 2015).
3. Alkaloid Derivatives from Lycium Chinense
- New pyrrole alkaloids were isolated from Lycium Chinense, showcasing the chemical diversity and potential bioactivity of compounds structurally related to 2,5-dioxopyrrolidin derivatives (Youn et al., 2013).
4. Electroanalytic and Spectroscopic Properties
- N-linked polybispyrroles based on derivatives of pyrrole were synthesized for investigating their electrochromic and ion receptor properties, indicating potential applications in metal recovery and ion sensing (Mert et al., 2013).
5. Conducting Polymers from Low Oxidation Potential Monomers
- Synthesis of conducting polymers using derivatized bis(pyrrol-2-yl) arylenes showed low oxidation potentials, indicating their stability and potential use in electronic applications (Sotzing et al., 1996).
6. Synthesis of Heterobifunctional Cross-linking Reagents
- Synthesis of novel thiol-reactive heterobifunctional reagents, including derivatives of 2,5-dioxopyrrolidin, was conducted for potential use in coupling peptides to liposomes, indicating applications in immunization and drug delivery systems (Frisch et al., 1996).
Mechanism of Action
Target of Action
The primary targets of Mal-amido-PEG2-NHS are the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The NHS ester in the compound reacts with these primary amines to form stable amide bonds .
Mode of Action
Mal-amido-PEG2-NHS operates through a two-step process. First, the NHS ester reacts with primary amines to form stable amide bonds . This reaction typically occurs at physiological pH and results in the covalent attachment of the PEG linker to the target molecule .
Second, the maleimide group reacts with a thiol group to form a covalent bond . This reaction enables the connection of a biomolecule with a thiol to the PEGylated target .
Biochemical Pathways
The biochemical pathways affected by Mal-amido-PEG2-NHS primarily involve protein modification and conjugation. By forming stable covalent bonds with primary amines and thiols, Mal-amido-PEG2-NHS allows for the attachment of various payloads (such as drugs or fluorophores) to proteins and other biomolecules . This modification can significantly alter the function, stability, and other properties of the target molecule.
Pharmacokinetics
The pharmacokinetics of Mal-amido-PEG2-NHS are largely dependent on the properties of the molecule it is conjugated to. The hydrophilic peg spacer in the compound can increase solubility in aqueous media , potentially enhancing the bioavailability of the conjugated molecule.
Result of Action
The primary result of Mal-amido-PEG2-NHS action is the formation of a stable covalent bond between a target molecule and a payload. This can lead to significant changes in the molecular and cellular effects of the target, depending on the nature of the payload. For example, in the case of ADCs, the drug payload can be selectively delivered to cancer cells, thereby enhancing the efficacy and reducing the side effects of the treatment .
Action Environment
The action of Mal-amido-PEG2-NHS can be influenced by various environmental factors. For instance, the efficiency of the reactions involving NHS esters and maleimides can be affected by pH, temperature, and the presence of other reactive groups . Furthermore, the stability of the compound and its conjugates may be influenced by factors such as storage conditions and the presence of reducing agents .
Biochemical Analysis
Biochemical Properties
The NHS ester of Mal-amido-PEG2-NHS can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The maleimide group will react with a thiol group to form a covalent bond, enabling the connection of a biomolecule with a thiol .
Cellular Effects
It is known that the compound can be used to label proteins and other biomolecules, which can influence cellular processes depending on the specific biomolecules targeted .
Molecular Mechanism
The molecular mechanism of Mal-amido-PEG2-NHS involves its reaction with primary amines and thiol groups. The NHS ester reacts with primary amines to form a stable amide bond, while the maleimide group reacts with a thiol group to form a stable thioether bond .
Temporal Effects in Laboratory Settings
It is known that the compound is stable and can be stored at -20°C .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O9/c22-13(5-8-20-14(23)1-2-15(20)24)19-7-10-29-12-11-28-9-6-18(27)30-21-16(25)3-4-17(21)26/h1-2H,3-12H2,(H,19,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZPDZOJURBVWHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCNC(=O)CCN2C(=O)C=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
326003-46-7 | |
Record name | α-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethyl]-ω-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]poly(oxy-1,2-ethanediyl) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=326003-46-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Molecular Weight |
425.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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